Cas no 67675-13-2 (12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid)

• Product Name: 12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid
• CAS No: 67675-13-2
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 966656
• Update Time: 2023-08-02

12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid Chemical and Physical Properties

Names and Identifiers

• 12-HPETE
• 12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
• 12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid

• Inchi： 1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7+,11-8+,13-10+,17-14+
• InChI Key： ZIOZYRSDNLNNNJ-GIZKKEBHSA-N
• SMILES： O(C(/C=C/C=C/C/C=C/CCCC(=O)O)C/C=C/CCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 408
• Topological Polar Surface Area: 66.8